Cas no 17131-14-5 (3-phenylpropane-1,2-diol)
3-phenylpropane-1,2-diol structure
Product Name:3-phenylpropane-1,2-diol
CAS No:17131-14-5
MF:C9H12O2
MW:152.190382957458
CID:220329
PubChem ID:220862
Update Time:2025-04-19
3-phenylpropane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol,3-phenyl-
- 3-phenylpropane-1,2-diol
- 1,2-Propanediol,3-phenyl
- 3-Phenyl-1,2-Propandiol
- 3-phenyl-1,2-propanediol
- 3-Phenyl-propan-1,2-diol
- 3-phenyl-propane-1,2-diol
- allylbenzene 2',3'-dihydrodiol
- PhCH2CH(OH)CH2OH
- PD042282
- 17131-14-5
- DTXSID80277814
- CS-0354803
- FT-0729128
- AKOS017514819
- EN300-1240454
- SCHEMBL25158
- NSC4322
- NSC-4322
-
- Inchi: 1S/C9H12O2/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
- InChI Key: JHWQMXKQJVAWKI-UHFFFAOYSA-N
- SMILES: OC(CO)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 152.08400
- Monoisotopic Mass: 152.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 97.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.134
- Boiling Point: 316.6°C at 760 mmHg
- Flash Point: 157.5°C
- Refractive Index: 1.561
- PSA: 40.46000
- LogP: 0.58230
3-phenylpropane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1240454-1.0g |
3-phenylpropane-1,2-diol |
17131-14-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1240454-50mg |
3-phenylpropane-1,2-diol |
17131-14-5 | 50mg |
$407.0 | 2023-10-02 | ||
| Enamine | EN300-1240454-100mg |
3-phenylpropane-1,2-diol |
17131-14-5 | 100mg |
$427.0 | 2023-10-02 | ||
| Enamine | EN300-1240454-250mg |
3-phenylpropane-1,2-diol |
17131-14-5 | 250mg |
$447.0 | 2023-10-02 | ||
| Enamine | EN300-1240454-500mg |
3-phenylpropane-1,2-diol |
17131-14-5 | 500mg |
$465.0 | 2023-10-02 | ||
| Enamine | EN300-1240454-1000mg |
3-phenylpropane-1,2-diol |
17131-14-5 | 1000mg |
$485.0 | 2023-10-02 | ||
| Enamine | EN300-1240454-2500mg |
3-phenylpropane-1,2-diol |
17131-14-5 | 2500mg |
$949.0 | 2023-10-02 | ||
| Enamine | EN300-1240454-5000mg |
3-phenylpropane-1,2-diol |
17131-14-5 | 5000mg |
$1406.0 | 2023-10-02 | ||
| Enamine | EN300-1240454-10000mg |
3-phenylpropane-1,2-diol |
17131-14-5 | 10000mg |
$2085.0 | 2023-10-02 |
3-phenylpropane-1,2-diol Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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